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For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxy-PEG4-CH2COOH is a heterobifunctional polyethylene glycol (PEG) linker that has
emerged as a critical tool in the field of bioconjugation and drug development. Its unique
structure, featuring a terminal hydroxyl group and a carboxylic acid moiety connected by a
discrete four-unit PEG chain, offers a versatile platform for covalently linking molecules of
interest. This guide provides a comprehensive overview of the structure, function, and
applications of Hydroxy-PEG4-CH2COOH, with a focus on its role in the synthesis of
advanced therapeutics such as Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting
Chimeras (PROTACS).

Structure and Properties

Hydroxy-PEG4-CH2COOH, also known by its IUPAC name 1-hydroxy-3,6,9,12-
tetraoxapentadecan-15-oic acid, is a well-defined, monodisperse PEG linker. The presence of a
hydrophilic PEG spacer enhances the aqueous solubility of the resulting conjugates, a crucial
property for many biological applications.[1] The terminal hydroxyl group can be used for
further derivatization or as an attachment point, while the carboxylic acid is readily activated for
conjugation to primary amines.
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Chemical Structure

HO-(CH2CH20)4-CH2COOH
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Caption: Chemical structure of Hydroxy-PEG4-CH2COOH.

Quantitative Data Summary

The following table summarizes the key quantitative properties of Hydroxy-PEG4-CH2COOH.

Property Value Reference(s)
Molecular Formula C11H2207

Molecular Weight 266.29 g/mol

CAS Number 937188-59-5

Appearance Liquid

Purity >95%

Solubility Soluble in DMSO

Storage (Short Term) 0 - 4 °C (days to weeks) [2]

Storage (Long Term) -20 °C (months to years) [2]

pKa of Carboxylic Acid ~4-5 (typical for PEG-COOH) [3]

Core Functions and Applications

The primary function of Hydroxy-PEG4-CH2COOH is to act as a flexible, hydrophilic linker in
bioconjugation.[1] This has led to its widespread adoption in several cutting-edge areas of drug
development.

PROTACSs (Proteolysis Targeting Chimeras)
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PROTACSs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target protein
of interest (POI), leading to the ubiquitination and subsequent degradation of the POI by the
proteasome.[4][5] The linker connecting the POI-binding ligand and the E3 ligase-binding
ligand is a critical determinant of PROTAC efficacy.[4] PEG linkers like Hydroxy-PEG4-
CH2COOH are frequently employed to:

o Enhance Solubility: The hydrophilic nature of the PEG chain improves the overall solubility of
the often large and hydrophobic PROTAC molecule.[5][6]

o Optimize Ternary Complex Formation: The flexibility and length of the PEG linker can
influence the spatial orientation of the POI and E3 ligase, which is crucial for efficient ternary
complex formation and subsequent ubiquitination.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1673975?utm_src=pdf-custom-synthesis
https://purepeg.com/peg-linkers-controlled-drug-release/
https://creativepegworks.com/knowledge-center/pegylation-chemistry
https://www.biochempeg.com/article/245.html
https://www.benchchem.com/pdf/Synthesis_of_PROTACs_Using_a_Hydroxy_PEG12_Acid_Linker_Application_Notes_and_Protocols.pdf
https://purepeg.com/what-is-a-peg-linker-and-why-it-matters-in-drug-delivery/
https://peg.bocsci.com/resources/pegylated-protein-purification-techniques.html
https://www.benchchem.com/product/b1673975#hydroxy-peg4-ch2cooh-structure-and-function
https://www.benchchem.com/product/b1673975#hydroxy-peg4-ch2cooh-structure-and-function
https://www.benchchem.com/product/b1673975#hydroxy-peg4-ch2cooh-structure-and-function
https://www.benchchem.com/product/b1673975#hydroxy-peg4-ch2cooh-structure-and-function
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673975?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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